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Compound of Interest

Compound Name: Biotin-DADOO

Cat. No.: B1667286

For researchers, scientists, and drug development professionals, the precise and efficient
labeling of biomolecules is a cornerstone of innovation. EZ-Link Amine-PEO2-Biotin is a
versatile biotinylation reagent designed for this purpose, enabling the attachment of a biotin
label to carboxyl-containing molecules through its terminal primary amine. This guide provides
a comprehensive overview of its technical specifications, applications, and detailed protocols

for its use.

Core Product Specifications

EZ-Link Amine-PEO2-Biotin, also marketed as EZ-Link Amine-PEG2-Biotin, is a water-soluble
compound featuring a biotin moiety, a polyethylene glycol (PEG) spacer arm, and a terminal
primary amine.[1] The hydrophilic PEG spacer enhances the solubility of the labeled molecule
and minimizes steric hindrance during binding to avidin or streptavidin.[1][2]
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Property Value Reference

Product Name EZ-Link Amine-PEO2-Biotin [1]

) (+)-biotinyl-3,6-
Alternative Name ) o [2]
dioxaoctanediamine

Catalog Number P121346 [1]
Molecular Weight 374.50 g/mol [2]
Spacer Arm Length 20.4 A [1][2]
Reactive Moiety Primary Amine (-NH2) [1]
Target Moiety s:c::xftjsroups (COOH). 5 [1][3]
Solubility > 25 mg/mL in water or buffer [2]
Cell Permeability Cell-Impermeant [1]
Storage Store at 4°C [2]

Chemical Reaction and Mechanism

The primary application of EZ-Link Amine-PEO2-Biotin involves its conjugation to carboxyl
groups using a carbodiimide crosslinker, such as 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC). EDC activates carboxyl groups, making them
susceptible to nucleophilic attack by the primary amine of the Amine-PEO2-Biotin, resulting in a
stable amide bond.
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Caption: Chemical reaction pathway for biotinylation using EZ-Link Amine-PEO2-Biotin and
EDC.

Experimental Protocols

A typical application for EZ-Link Amine-PEO2-Biotin is the biotinylation of proteins, such as
Bovine Serum Albumin (BSA). The following protocol is a general guideline and may require
optimization for specific applications.[2]

Materials

e Protein to be labeled (e.g., BSA)
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EZ-Link Amine-PEO2-Biotin

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

MES Buffer (2-(N-morpholino)ethanesulfonic acid), pH 5.0-6.0

Desalting column or dialysis unit for purification

Procedure for Protein Biotinylation

o Protein Preparation: Dissolve the protein (e.g., 2 mg of BSA) in 0.5-1 mL of MES buffer.[2]

» Biotin Reagent Addition: Prepare a solution of EZ-Link Amine-PEO2-Biotin. Add a sufficient
volume to the protein solution to achieve a significant molar excess (e.g., 100-fold) of the
biotinylation reagent over the protein.[2]

o EDC Preparation and Addition: Immediately before use, prepare a 100 mM solution of EDC
in MES Buffer. Add a limiting amount of the EDC solution (e.g., 5- to 20-fold molar excess
over the protein) to the protein-biotin mixture.[2]

 Incubation: Incubate the reaction mixture for 2 hours at room temperature with gentle stirring
or mixing.[2]

 Purification: Remove non-reacted biotinylation reagent and EDC by-products using a
desalting column or dialysis.[2]

To minimize protein polymerization, which can occur if the protein has both carboxyl and
primary amine groups, it is crucial to use a large molar excess of Amine-PEO2-Biotin and a
limiting amount of EDC.[2]
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Caption: Experimental workflow for protein biotinylation.

Applications in Research and Drug Development

The ability to biotinylate molecules containing carboxyl groups opens up a wide range of
applications in various scientific disciplines.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1667286?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Immunoassays: Biotinylated proteins can be used in ELISA, Western blotting, and
immunohistochemistry for detection and quantification.

« Affinity Chromatography: Biotin-labeled molecules can be purified from complex mixtures
using avidin or streptavidin-conjugated resins.

» Drug Delivery: Biotinylation of drug carriers or nanoparticles can facilitate targeted delivery to
cells expressing biotin receptors.

» Surface Immobilization: Molecules can be biotinylated for immobilization onto streptavidin-
coated surfaces in applications such as biosensors and microarrays.

Troubleshooting and Considerations

» Buffer Choice: Avoid buffers containing primary amines (e.g., Tris, glycine) or carboxyls (e.g.,
acetate, citrate) as they will compete with the reaction.[2] Phosphate buffers can be used but
may result in lower conjugation efficiency.[2]

» Reagent Molar Ratios: The ratio of Amine-PEO2-Biotin and EDC to the target molecule
should be optimized to achieve the desired degree of labeling while minimizing potential side
reactions like protein polymerization.[2]

» Hydrolysis: EDC is susceptible to hydrolysis in agueous solutions. Therefore, it should be
prepared fresh and used immediately. A portion of the EDC-activated carboxyl groups will
hydrolyze before reacting with an amine.[2]

By understanding the technical details and following the outlined protocols, researchers can
effectively utilize EZ-Link Amine-PEQO2-Biotin for their specific biotinylation needs, advancing
their research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Thermo Scientific™ EZ-Link™ Amine-PEG2-Biotin | Fisher Scientific [fishersci.ca]

2. documents.thermofisher.com [documents.thermofisher.com]

3. iright.com [iright.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to EZ-Link Amine-PEO2-
Biotin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667286#ez-link-amine-peo2-biotin-product-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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